Cas no 1260903-18-1 (3-(Chloromethyl)-5-fluorophenol)

3-(Chloromethyl)-5-fluorophenol is a fluorinated phenolic compound featuring both a chloromethyl and a fluorine substituent on the aromatic ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloromethyl group offers a versatile handle for further functionalization, while the fluorine atom enhances stability and influences electronic properties. Its high purity and well-defined molecular structure ensure consistent performance in nucleophilic substitution and cross-coupling reactions. Suitable for use under controlled conditions, this compound is often employed in the development of bioactive molecules, where precise modification of the phenol scaffold is required.

3-(Chloromethyl)-5-fluorophenol structure

1260903-18-1 structure

Product Name:3-(Chloromethyl)-5-fluorophenol

CAS No:1260903-18-1

MF:C₇H₆ClFO

MW:160.573344707489

CID:4981999

Update Time:2025-05-22

3-(Chloromethyl)-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-5-fluorophenol
- 3-Fluoro-5-hydroxybenzyl chloride
- Inchi： 1S/C7H6ClFO/c8-4-5-1-6(9)3-7(10)2-5/h1-3,10H,4H2
- InChI Key： MCLVICWMZOXDMH-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C=C(C=1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
XLogP3: 2.1
Topological Polar Surface Area: 20.2

3-(Chloromethyl)-5-fluorophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013010381-1g	3-Fluoro-5-hydroxybenzyl chloride	1260903-18-1	97%	1g	$1579.40	2023-09-03

3-(Chloromethyl)-5-fluorophenol Related Literature

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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An aptamer-based keypad lock system†

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3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Additional information on 3-(Chloromethyl)-5-fluorophenol

3-(Chloromethyl)-5-fluorophenol: A Comprehensive Overview

3-(Chloromethyl)-5-fluorophenol, also known by its CAS registry number CAS No. 1260903-18-1, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its unique chemical structure, has been the subject of extensive research due to its potential in fields ranging from pharmaceuticals to materials science.

The molecular structure of 3-(Chloromethyl)-5-fluorophenol comprises a phenolic ring with a chloromethyl group at the 3-position and a fluorine atom at the 5-position. This arrangement imparts the compound with distinct chemical properties, including moderate acidity due to the phenolic -OH group and reactivity from the chloromethyl substituent. The presence of both chlorine and fluorine atoms introduces additional complexity, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the potential of 3-(Chloromethyl)-5-fluorophenol in drug discovery, particularly in the development of antiviral agents. Researchers have explored its ability to inhibit viral replication by targeting specific enzymes, showcasing its promise as a lead compound in antiviral chemotherapy. Moreover, advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound, reducing environmental impact while maintaining high yields.

In the realm of materials science, 3-(Chloromethyl)-5-fluorophenol has been investigated for its role in creating advanced polymers and coatings. Its reactivity allows for the formation of durable materials with tailored properties, such as resistance to UV degradation and improved mechanical strength. These attributes make it a candidate for applications in aerospace and automotive industries.

The environmental impact of CAS No. 1260903-18-1 has also been a focus of recent research. Studies have assessed its biodegradability and toxicity, providing insights into its safe handling and disposal. Understanding these factors is crucial for ensuring that industrial applications align with sustainability goals.

In conclusion, 3-(Chloromethyl)-5-fluorophenol, or CAS No. 1260903-18-1, stands as a testament to the ongoing advancements in chemical research. Its diverse applications and promising future directions underscore its importance as a key compound in modern science.